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Compound of Interest

Compound Name: invasin

Cat. No.: B1167395

This guide provides an in-depth exploration of the discovery and history of invasin research,
tailored for researchers, scientists, and drug development professionals. It covers the initial
identification of invasin, its mechanism of action, the signaling pathways it triggers, and the
experimental methodologies used to study it.

The Genesis of Invasin: Early Discoveries

The story of invasin begins with the quest to understand how certain pathogenic bacteria
overcome the non-phagocytic barrier of host cells to initiate infection. In the early 1980s,
researchers were keenly interested in the molecular mechanisms that allowed bacteria like
Yersinia species to enter intestinal epithelial cells.

A pivotal moment in this field came with the work of Ralph Isberg and his colleagues. They
sought to identify the specific bacterial factor responsible for mediating the entry of Yersinia
pseudotuberculosis into cultured mammalian cells. Their research led to the groundbreaking
discovery of a single gene, which they named inv (for invasion), that could confer an invasive
phenotype to a non-invasive strain of Escherichia coli. The protein encoded by this gene was
subsequently named "invasin." This discovery was significant as it demonstrated that the
complex process of bacterial invasion could be attributed to a single gene product.

Further research by Isberg's group and others in the late 1980s and early 1990s focused on
characterizing the invasin protein and its host cell receptor. They found that invasin is a large,
986-amino acid outer membrane protein. Crucially, they identified that invasin binds to several

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1167395?utm_src=pdf-interest
https://www.benchchem.com/product/b1167395?utm_src=pdf-body
https://www.benchchem.com/product/b1167395?utm_src=pdf-body
https://www.benchchem.com/product/b1167395?utm_src=pdf-body
https://www.benchchem.com/product/b1167395?utm_src=pdf-body
https://www.benchchem.com/product/b1167395?utm_src=pdf-body
https://www.benchchem.com/product/b1167395?utm_src=pdf-body
https://www.benchchem.com/product/b1167395?utm_src=pdf-body
https://www.benchchem.com/product/b1167395?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

members of the B1 integrin family of cell adhesion molecules with high affinity. This interaction
was shown to be essential for mediating the uptake of the bacteria by the host cell.

Key Milestones in Invasin Research

The following diagram provides a timeline of the major discoveries in the field of invasin
research.
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1. Seed and grow host cells to confluency

l

2. Infect cells with invasin-expressing bacteria

l

3. Incubate to allow for bacterial invasion

y

4. Wash to remove non-adherent bacteria

l

5. Add gentamicin-containing medium to kill extracellular bacteria

l

6. Wash to remove gentamicin

l

7. Lyse host cells to release intracellular bacteria

l

8. Plate lysate and count CFUs
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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